Cas no 303091-37-4 (N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide)

• Product Name: N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide
• CAS No: 303091-37-4
• MF: C₁₄H₁₄ClN₃OS
• MW: 307.798460483551
• CID: 5708875
• PubChem ID: 808921
• Update Time: 2025-11-06

N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 303091-37-4
• AKOS000587703
• BAS 01862258
• N-(3-chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide
• N-(3-chlorophenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• JS-1817
• N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide

• Inchi： 1S/C14H14ClN3OS/c1-9-6-10(2)17-14(16-9)20-8-13(19)18-12-5-3-4-11(15)7-12/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key： KJAWXYVAQKOEQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NC(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 307.0546109g/mol
• Monoisotopic Mass: 307.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide

Comprehensive Overview of N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide (CAS No. 303091-37-4)

N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide (CAS No. 303091-37-4) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, combines a chlorophenyl moiety with a dimethylpyrimidinyl sulfanyl group, making it a subject of interest for scientists exploring novel bioactive molecules. Its potential applications span from drug discovery to crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's CAS No. 303091-37-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Researchers often search for N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide synthesis methods or its mechanism of action, reflecting the growing demand for detailed technical data. Recent studies highlight its role as a potential enzyme inhibitor, particularly in pathways relevant to inflammatory diseases and plant pathogen resistance. These findings resonate with global health and food security challenges, making the compound a focal point for interdisciplinary studies.

From a structural-activity relationship (SAR) perspective, the 3-chlorophenyl and 4,6-dimethylpyrimidine components contribute to the compound's lipophilicity and binding affinity, key factors in drug design. Computational modeling and high-throughput screening (HTS) have identified derivatives of this compound as candidates for further optimization. Such advancements align with the rise of AI-driven drug discovery, a hot topic in 2024, where machine learning algorithms predict molecular interactions to accelerate R&D timelines.

In agrochemical contexts, N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide is explored for its pesticidal properties, particularly against resistant pest strains. With increasing regulatory scrutiny on traditional pesticides, the industry seeks eco-friendly alternatives, and this compound's selective toxicity profile positions it as a promising candidate. Searches for sustainable crop protection chemicals or low-residue pesticides often intersect with discussions about this molecule.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS No. 303091-37-4, ensuring purity and consistency for experimental use. The compound's stability under various pH conditions and thermal resistance are frequently studied parameters, addressing common queries about its storage requirements and handling protocols in laboratory settings.

As research progresses, N-(3-Chlorophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide continues to inspire innovations in medicinal chemistry and green chemistry. Its dual relevance to human health and environmental sustainability makes it a standout example of modern chemical innovation. For researchers navigating patent landscapes or material safety data sheets (MSDS), this compound represents both a challenge and an opportunity in the quest for safer, more effective chemical solutions.